N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-phenoxyacetamide

• IUPAC Name: N-(1-benzyl-2-oxo-3,4-dihydroquinolin-6-yl)-2-phenoxyacetamide
• InChI: InChI=1S/C24H22N2O3/c27-23(17-29-21-9-5-2-6-10-21)25-20-12-13-22-19(15-20)11-14-24(28)26(22)16-18-7-3-1-4-8-18/h1-10,12-13,15H,11,14,16-17H2,(H,25,27)
• InChI Key: YVYARALNNFGQJI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C2=C1C=C(C=C2)NC(=O)COC3=CC=CC=C3)CC4=CC=CC=C4
• Molecular Formula: C24H22N2O3
• Molecular Weight: 386.4 g/mol

Description

N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-phenoxyacetamide is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields. This compound is a member of the tetrahydroquinoline family, which has been extensively studied for their diverse biological activities.

Scientific Research Applications

Synthesis and Chemical Transformations

• Novel Synthesis Routes: Research efforts have demonstrated innovative synthetic pathways to create complex N-heterocycles, including tetrahydroquinolines and benzofurans, from simpler precursors. These synthetic methods are crucial for developing new pharmaceuticals and materials (Katritzky, Lan, & Zhang, 1993; Liermann & Opatz, 2008).

Biological Activities and Pharmacology

• Antitumor Activities: Some studies have focused on the antitumor properties of quinazolinone analogues, revealing potent broad-spectrum antitumor activities. These findings underscore the potential therapeutic applications of such compounds in cancer treatment (Ibrahim A. Al-Suwaidan et al., 2016).

Neuroprotective Effects

• Parkinson's Disease: Research into 1-methyl-1,2,3,4-tetrahydroisoquinoline, a compound structurally related to N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-phenoxyacetamide, has shown neuroprotective effects against dopaminergic neurotoxins, suggesting potential applications in treating neurodegenerative diseases like Parkinson's disease (Y. Kotake et al., 2005).

Toxicity and Environmental Impact

• In Vivo Toxicity: The toxicity of tetrahydroquinoline derivatives was evaluated in zebrafish embryos, demonstrating the importance of understanding the environmental and biological impacts of these compounds. This research provides insights into the safety profiles necessary for pharmaceutical development (C. Bonilla et al., 2016).